![molecular formula C19H21FN2O2 B5748890 1-(2-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine](/img/structure/B5748890.png)
1-(2-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorobenzoyl)-4-(3-methoxybenzyl)piperazine, commonly known as FBP, is a chemical compound that belongs to the class of piperazine derivatives. FBP has been used in various scientific research studies due to its potential pharmacological properties.
Mechanism of Action
FBP is believed to act as a serotonin receptor antagonist, which means it blocks the action of serotonin in the brain. This mechanism of action is similar to that of some antidepressant medications. FBP has also been shown to have an affinity for dopamine receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
FBP has been shown to have various biochemical and physiological effects. In animal studies, FBP has been shown to increase the levels of certain neurotransmitters, including dopamine and norepinephrine. FBP has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FBP in lab experiments is its well-established synthesis method, which allows for easy replication. FBP has also been shown to have potential therapeutic effects, making it a promising compound for further research. However, one of the limitations of using FBP in lab experiments is its limited availability, which may make it difficult to conduct large-scale studies.
Future Directions
There are several future directions for research on FBP. One potential direction is to investigate its potential use in the treatment of various psychiatric conditions, including depression and anxiety. Another direction is to explore its potential use as a diagnostic tool for certain diseases. Additionally, further studies are needed to fully understand the mechanism of action of FBP and its potential side effects.
Synthesis Methods
FBP can be synthesized through a multi-step process that involves the reaction between 2-fluorobenzoic acid and 3-methoxybenzylamine. The resulting intermediate is then reacted with piperazine to obtain FBP. The synthesis method of FBP has been well-established and can be easily replicated in a laboratory setting.
Scientific Research Applications
FBP has been widely used in scientific research studies due to its potential pharmacological properties. It has been investigated for its potential use in the treatment of various conditions, including depression, anxiety, and schizophrenia. FBP has also been studied for its potential use as a diagnostic tool for certain diseases.
properties
IUPAC Name |
(2-fluorophenyl)-[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2/c1-24-16-6-4-5-15(13-16)14-21-9-11-22(12-10-21)19(23)17-7-2-3-8-18(17)20/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OISAWXYVRVJIGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.